Cas no 850589-32-1 (N-Butyl 4-boronobenzenesulfonamide)

N-Butyl 4-boronobenzenesulfonamide is a boronic acid derivative featuring a sulfonamide functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The presence of the boronic acid moiety enables its use in Suzuki-Miyaura cross-coupling reactions, facilitating the construction of biaryl and heteroaryl structures. The N-butyl chain enhances solubility in organic solvents, improving reaction efficiency. This compound is particularly valuable in pharmaceutical research, where it serves as a building block for bioactive molecules. Its stability and reactivity under mild conditions make it a practical choice for applications requiring precise boron incorporation. Proper handling under inert conditions is recommended to preserve its integrity.

N-Butyl 4-boronobenzenesulfonamide structure

850589-32-1 structure

Product Name:N-Butyl 4-boronobenzenesulfonamide

CAS No:850589-32-1

MF:C₁₀H₁₆BNO₄S

MW:257.11434173584

MDL:MFCD07363753

CID:719828

PubChem ID:44119412

Update Time:2025-05-23

N-Butyl 4-boronobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- (4-(N-Butylsulfamoyl)phenyl)boronic acid
- 4-(n-Butylsulfamoyl)benzeneboronic acid
- [4-(butylsulfamoyl)phenyl]boronic acid
- Boronic acid,B-[4-[(butylamino)sulfonyl]phenyl]-
- N-Butyl 4-boronobenzenesulfonamide
- OR4130
- N-N-BUTYL 4-BORONOBENZENESULFONAMIDE
- AB30693
- X2452
- 4-(N-Butylsulphonamido)benzeneboronicacid97%
- 4-N-BUTYLSULFAMOYLPHENYLBORONIC ACID
- 4-(N-BUTYLSULPHONAMIDO)BENZENEBORONIC ACID
- 4-(N-Butylsulphonamido)benzeneboronic acid 97%
- 4-(n-ButylsulfaMoyl)benzeneboronic acid, 97%
- 4-(N-Butylsulfonamido)benzeneboronic acid
- 4-(N-BUTYLSULPHONAMIDO)BENZENEBORONIC ACID USP/EP/BP
- SCHEMBL8064506
- MFCD07363753
- DTXSID80657213
- 4-(butylsulfamoyl)phenylboronic acid
- AKOS015833549
- CS-0175920
- 850589-32-1
- (4-(N-Butylsulfamoyl)phenyl)boronicacid
- D93219
- AS-64388
- MDL： MFCD07363753
- Inchi： 1S/C10H16BNO4S/c1-2-3-8-12-17(15,16)10-6-4-9(5-7-10)11(13)14/h4-7,12-14H,2-3,8H2,1H3
- InChI Key： BEBIGVQNUYZEPK-UHFFFAOYSA-N
- SMILES： B(C1=CC=C(S(NCCCC)(=O)=O)C=C1)(O)O

Computed Properties

Exact Mass: 257.08900
Monoisotopic Mass: 257.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 124-126
Boiling Point: 441.2±55.0 °C at 760 mmHg
Flash Point: 220.6±31.5 °C
Refractive Index: 1.556
PSA: 95.01000
LogP: 0.91650
Vapor Pressure: 0.0±1.1 mmHg at 25°C
pka: 7.94±0.16(Predicted)

N-Butyl 4-boronobenzenesulfonamide Security Information

Signal Word：warning
Hazard Statement： Irritant/Keep Cold
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Butyl 4-boronobenzenesulfonamide Customs Data

HS CODE：2931900090

N-Butyl 4-boronobenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B907445-1g	[4-(butylsulfamoyl)phenyl]boronic acid	850589-32-1	95%	1g	1,125.00	2021-05-17
TRC	B690653-100mg	N-Butyl 4-boronobenzenesulfonamide	850589-32-1		100mg	$ 64.00	2023-04-18
TRC	B690653-250mg	N-Butyl 4-boronobenzenesulfonamide	850589-32-1		250mg	$ 75.00	2023-04-18
TRC	B690653-500mg	N-Butyl 4-boronobenzenesulfonamide	850589-32-1		500mg	$ 87.00	2023-04-18
TRC	B690653-1g	N-Butyl 4-boronobenzenesulfonamide	850589-32-1		1g	$ 98.00	2023-04-18
Apollo Scientific	OR4130-1g	4-(N-Butylsulphonamido)benzeneboronic acid	850589-32-1	97%	1g	￡104.00	2023-04-17
Apollo Scientific	OR4130-5g	4-(N-Butylsulphonamido)benzeneboronic acid	850589-32-1	97%	5g	￡270.00	2023-04-17
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eNovation Chemicals LLC	D759453-1g	(4-(N-Butylsulfamoyl)phenyl)boronic acid	850589-32-1	95%	1g	$150	2024-06-07
eNovation Chemicals LLC	D759453-5g	(4-(N-Butylsulfamoyl)phenyl)boronic acid	850589-32-1	95%	5g	$310	2024-06-07